Cas no 596129-20-3 (7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid,6-ethyl-1-methyl-5-oxo-,ethylester(9CI))

• Product name: 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid,6-ethyl-1-methyl-5-oxo-,ethylester(9CI)
• CAS No: 596129-20-3
• MF: C₁₂H₁₈O₄
• MW: 226.26900
• CID: 950407
• PubChem ID: 12966542

7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid,6-ethyl-1-methyl-5-oxo-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 7-Oxabicyclo[4.1.0]heptane-2-carboxylicacid,6-ethyl-1-methyl-5-oxo-,ethylester(9CI)
• 596129-20-3
• DB-325635
• 7-OXABICYCLO[4.1.0]HEPTANE-2-CARBOXYLIC ACID, 6-ETHYL-1-METHYL-5-OXO-, ETHYL ESTER

• Inchi： InChI=1S/C12H18O4/c1-4-12-9(13)7-6-8(10(14)15-5-2)11(12,3)16-12/h8H,4-7H2,1-3H3
• InChI Key： RNQLYGHXWJUCTO-UHFFFAOYSA-N
• SMILES： CCC12C(=O)CCC(C1(O2)C)C(=O)OCC

Computed Properties

• Exact Mass: 226.12100
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9Ų
• XLogP3: 1

Experimental Properties

• PSA: 55.90000
• LogP: 1.46630